Cas no 1426422-13-0 (6-ethyl-1H-indazole)

• Product Name: 6-ethyl-1H-indazole
• CAS No: 1426422-13-0
• MF: C₉H₁₀N₂
• MW: 146.19
• CID: 5469810
• PubChem ID: 18949490
• Update Time: 2025-10-21

6-ethyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-1H-indazole
• 1H-Indazole, 6-ethyl-
• 1426422-13-0
• SCHEMBL14896710
• DB-118705
• EN300-7763371
• IQQDHAWQMQYIHN-UHFFFAOYSA-N
• SCHEMBL91332

• Inchi： 1S/C9H10N2/c1-2-7-3-4-8-6-10-11-9(8)5-7/h3-6H,2H2,1H3,(H,10,11)
• InChI Key： IQQDHAWQMQYIHN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(CC)=C2)C=N1

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Additional information on 6-ethyl-1H-indazole

Recent Advances in the Study of 6-ethyl-1H-indazole (CAS: 1426422-13-0) in Chemical Biology and Pharmaceutical Research

6-ethyl-1H-indazole (CAS: 1426422-13-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of cancer therapy, inflammation, and neurodegenerative diseases. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential as a lead molecule in drug development.

The synthesis of 6-ethyl-1H-indazole has been optimized in recent years to improve yield and purity, making it more accessible for preclinical and clinical studies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to achieve higher efficiency and scalability. These methodological advancements have facilitated the production of derivatives with enhanced biological activity and reduced side effects, paving the way for further exploration of its therapeutic potential.

In terms of biological activity, 6-ethyl-1H-indazole has demonstrated promising results in various in vitro and in vivo models. Studies have shown that it exhibits potent inhibitory effects on specific kinases involved in cancer cell proliferation, such as PI3K and mTOR. Additionally, its anti-inflammatory properties have been attributed to the modulation of NF-κB signaling pathways, suggesting potential applications in treating chronic inflammatory conditions. Recent findings also indicate its neuroprotective effects, which could be beneficial in managing neurodegenerative disorders like Alzheimer's disease.

Mechanistic studies have revealed that 6-ethyl-1H-indazole interacts with multiple molecular targets, including enzymes and receptors, to exert its pharmacological effects. Structural-activity relationship (SAR) analyses have identified key functional groups that contribute to its bioactivity, providing insights for the design of more potent and selective analogs. Computational modeling and molecular docking studies have further elucidated its binding modes, offering a rational basis for drug optimization.

Despite these advancements, challenges remain in the development of 6-ethyl-1H-indazole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing clinical trials are expected to provide critical data on its safety and efficacy in humans, which will be crucial for its transition from bench to bedside.

In conclusion, 6-ethyl-1H-indazole (CAS: 1426422-13-0) represents a promising candidate for drug development, with diverse applications in oncology, immunology, and neurology. Continued research efforts are warranted to fully exploit its therapeutic potential and overcome existing limitations. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in modern medicine.